2-Aminohexadecanoic acid
Overview
Description
2-Aminohexadecanoic acid (CAS# 7769-79-1) is a fatty acid used in the preparation of lipidic amino acids and their homo- and hetero-oligomers . It has potential applications in enhancing the immunogenicity of synthetic peptides and could address hindrances to drug uptake such as the blood-brain barrier and intra- and extracellular peptidases .
Molecular Structure Analysis
The molecular formula of 2-Aminohexadecanoic acid is C16H33NO2 . It has an average mass of 271.439 Da and a monoisotopic mass of 271.251129 Da .Physical And Chemical Properties Analysis
2-Aminohexadecanoic acid has a density of 0.9±0.1 g/cm3, a boiling point of 392.6±25.0 °C at 760 mmHg, and a flash point of 191.3±23.2 °C . It has 3 hydrogen bond acceptors, 3 hydrogen bond donors, and 14 freely rotating bonds . Its polar surface area is 63 Å2 .Scientific Research Applications
Application in Drug Delivery and Immunogenicity Enhancement
- Summary of the Application: 2-Aminohexadecanoic acid is a fatty acid used in the preparation of lipidic amino acids and their homo- and hetero-oligomers . These compounds have potential applications in enhancing the immunogenicity of synthetic peptides .
- Methods of Application: While the exact methods of application are not specified, it is likely that 2-Aminohexadecanoic acid is chemically bonded to other amino acids to form lipidic amino acids. These compounds can then be used to enhance the immunogenicity of synthetic peptides .
- Results or Outcomes: The use of 2-Aminohexadecanoic acid in this way could potentially address hindrances to drug uptake such as the blood-brain barrier and intra- and extracellular peptidases .
Synthesis of Fruiting-Inducing Cerebroside
- Summary of the Application: 2-Aminohexadecanoic acid has been used in the synthesis of isomers and analogs of a specific ceramide . This ceramide is part of the fruiting-inducing cerebroside in a basidiomycete Schizophyllum commune .
- Methods of Application: The compounds were synthesized by employing 2-aminohexadecanoic acid and serine as the chiral sources .
- Results or Outcomes: The synthesized compounds served for an assay of fruiting-inducing activity on Schizophyllum commune .
Synthesis of Lipopeptides for T Cell Response Study
- Summary of the Application: 2-Aminohexadecanoic acid has been used in the synthesis of lipopeptides of the immunodominant epitope hMBP (83-99) . These lipopeptides are used for the study of T cell response .
- Methods of Application: A synthetic pathway for (±)-N-Fmoc-Ahd-OH (Ahd: 2-aminohexadecanoic acid) was developed, which was used to synthesize diastereomeric peptides .
- Results or Outcomes: MBP-specific T cell lines recognizing the immunodominant epitope hMBP (83-99) have been generated . Their proliferative response to the native peptide and to some lipoderivatives has been investigated .
Synthesis of Gd2O3 Nanocrystals
- Summary of the Application: 2-Aminohexadecanoic acid has been used in the synthesis of Gd2O3 nanocrystals . These nanocrystals have potential applications in biomedicine .
- Methods of Application: The exact methods of application are not specified, but it is likely that 2-Aminohexadecanoic acid is used in the synthesis process of Gd2O3 nanocrystals .
- Results or Outcomes: The synthesized Gd2O3 nanocrystals were functionalised by organic acids .
Synthesis of Non-Covalent Inhibitors of the 20S Proteasome
- Summary of the Application: 2-Aminohexadecanoic acid has been used in the synthesis of lipopeptides, a new class of non-covalent inhibitors of the 20S proteasome .
- Methods of Application: The exact methods of application are not specified, but it is likely that 2-Aminohexadecanoic acid is used in the synthesis process of these lipopeptides .
- Results or Outcomes: The synthesized lipopeptides have been assayed for their inhibitory capacities .
Safety And Hazards
properties
IUPAC Name |
2-aminohexadecanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H33NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14,17H2,1H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XELWBYCKQCNAGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H33NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60328318 | |
Record name | 2-Aminohexadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60328318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminohexadecanoic acid | |
CAS RN |
7769-79-1 | |
Record name | 2-Aminohexadecanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7769-79-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Aminohexadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60328318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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